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Compound of Interest

Compound Name: 2-Butenoic acid

Cat. No.: B8817556

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of isocrotonic
acid, scientifically known as (Z)-2-butenoic acid. The information is curated to support
research, development, and application activities within the scientific community. All
guantitative data is presented in clear, tabular formats for ease of reference and comparison.

Core Physical Properties

Isocrotonic acid is the cis isomer of crotonic acid.[1] It is a liquid at room temperature, often
described as an oil with an odor reminiscent of brown sugar.[1][2] The following tables
summarize its key physical characteristics based on available experimental data.

Table 1: General and Molar Properties
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Property Value Source(s)
Molecular Formula CaHeO2 [L][3][4][5]
Molecular Weight 86.09 g/mol [11[31[41[5]
CAS Number 503-64-0 [1]1[3][4]
Appearance Liquid [31[5]

1.03 g/cm3[1], 1.0267 g/cm? (at
Density 20°C)[5][6], 1.027 g/cm3 (at (210516171

20°C)[7]

ble 2: T | : :

Property Value Source(s)
Melting Point 12.5-14 °C[1], 14.6 °C[3], 15 AIEIEITIE]
elting Poin
° ClEIl7EE]
168 to 169 °C (at 760 mmHg)
Boiling Point [1][3][5], 171.9 °C[1][2], 172 [AI[2103115]18]
°C[8]
Flash Point 81.6 °C [7]
Vapor Pressure 24 Pa (at 20 °C) [7]
Vapor Density 2.97 (air=1) [7]
Property Value Source(s)
- 1000 mg/mL (at 20 °C)[3][7],
Water Solubility ) [B1[719]
101 g/L (predicted)[9]
4.68 £ 0.25 (Predicted)[6], 4.9
pKa : [6I[C1[10][11]
(Predicted)[9][10][11]
0.72[8], 0.64710[7], 0.658
LogP (Octanol/Water) [71[8][12]

(estimated)[12]
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ble 4: Optical and | :

Property Value Source(s)

1.4483 (at 14°C)[5][6], 1.4450

Refractive Index (at 20°C)[5][6], 1.446[8], 516171181
1.448[7]
UV max (in 95% ethanol) 205.5 nm (g = 13500) [5]

Isomerism and Stability

Isocrotonic acid is the cis isomer of but-2-enoic acid, with crotonic acid being the corresponding
trans isomer.[1] It is important to note that upon heating to its boiling point of 171.9 °C,
isocrotonic acid converts to the more stable crotonic acid.[1][2]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above
are not extensively detailed in the cited literature. Standard analytical methods such as
differential scanning calorimetry for melting point determination, ebulliometry for boiling point
determination, and potentiometric titration for pKa measurement are conventionally employed.
For precise and reproducible measurements, it is recommended that researchers consult
established methodologies and standard operating procedures from reputable sources such as
the OECD Guidelines for the Testing of Chemicals or other relevant pharmacopeial standards.

Signaling Pathways and Logical Relationships

Currently, there is a lack of available scientific literature detailing specific signaling pathways or
complex biological logical relationships in which isocrotonic acid is a primary effector.
Therefore, a graphical representation of such pathways cannot be provided at this time.
Research into the biological activities of isocrotonic acid may elucidate these relationships in
the future.

To represent the isomeric relationship between isocrotonic acid and crotonic acid, a simple
logical diagram is provided below.
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But-2-enoic Acid Isomers
(2)-2-Butenoic Acid s CEWNduEsvLulh I (E)-2-Butenoic Acid
(Isocrotonic Acid) (Crotonic Acid)

Click to download full resolution via product page

Isomeric relationship of isocrotonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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